Cas no 1448037-11-3 (4-(3-cyanopyridin-2-yl)oxy-N-propan-2-ylpiperidine-1-carboxamide)

• Product Name: 4-(3-cyanopyridin-2-yl)oxy-N-propan-2-ylpiperidine-1-carboxamide
• CAS No: 1448037-11-3
• MF: C₁₅H₂₀N₄O₂
• MW: 288.344902992249
• CID: 5402990
• Update Time: 2025-08-05

4-(3-cyanopyridin-2-yl)oxy-N-propan-2-ylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(3-cyanopyridin-2-yl)oxy-N-propan-2-ylpiperidine-1-carboxamide

• Inchi： 1S/C15H20N4O2/c1-11(2)18-15(20)19-8-5-13(6-9-19)21-14-12(10-16)4-3-7-17-14/h3-4,7,11,13H,5-6,8-9H2,1-2H3,(H,18,20)
• InChI Key： YBGWLPIOIUGHIZ-UHFFFAOYSA-N
• SMILES： N1(C(NC(C)C)=O)CCC(OC2=NC=CC=C2C#N)CC1

Additional information on 4-(3-cyanopyridin-2-yl)oxy-N-propan-2-ylpiperidine-1-carboxamide

Introduction to 4-(3-cyanopyridin-2-yl)oxy-N-propan-2-ylpiperidine-1-carboxamide (CAS No. 1448037-11-3)

4-(3-cyanopyridin-2-yl)oxy-N-propan-2-ylpiperidine-1-carboxamide, identified by its CAS number 1448037-11-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity, particularly in the realm of drug discovery. Its unique structural features, which include a piperidine core and a cyanopyridine substituent, make it a promising candidate for further investigation.

The< strong>N-propan-2-yl moiety in the molecular structure contributes to the compound's overall solubility and bioavailability, which are critical factors in drug design. The presence of the< strong>3-cyanopyridin-2-yl group introduces a polar and electron-withdrawing nature, which can influence the compound's interaction with biological targets. These characteristics make< strong>4-(3-cyanopyridin-2-yl)oxy-N-propan-2-ylpiperidine-1-carboxamide an intriguing subject for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological properties of piperidine derivatives. Piperidines are known for their ability to modulate various biological pathways, making them valuable scaffolds in drug design. The addition of heterocyclic groups such as< strong>cyanopyridine further enhances the potential for biological activity. This compound's structure suggests that it may exhibit properties relevant to neurological and cardiovascular diseases, areas where piperidine-based compounds have shown promise.

Recent studies have highlighted the importance of< strong>cyanopyridine-containing molecules in drug discovery. The electron-withdrawing effect of the cyano group can influence the electronic properties of the molecule, affecting its binding affinity to biological targets. Additionally, the oxygenated side chain in< strong>4-(3-cyanopyridin-2-yl)oxy-N-propan-2-ylpiperidine-1-carboxamide may provide opportunities for further derivatization, allowing researchers to fine-tune its pharmacological profile.

The< strong>N-propan-2-yl group not only influences solubility but also plays a role in determining the compound's metabolic stability. In drug development, achieving a balance between potency and metabolic stability is crucial for ensuring therapeutic efficacy. The structural features of this compound suggest that it may possess favorable pharmacokinetic properties, making it a potential lead for further optimization.

The synthesis of< strong>4-(3-cyanopyridin-2-yl)oxy-N-propan-2-ylpiperidine-1-carboxamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule. These methods not only enhance efficiency but also allow for greater control over regioselectivity and stereoselectivity.

In vitro studies have begun to uncover the potential biological activities of< strong>4-(3-cyanopyridin-2-yl)oxy-N-propan-2-ylpiperidine-1-carboxamide. Preliminary data suggest that this compound may interact with various enzymes and receptors involved in disease pathways. For instance, its structural similarity to known bioactive molecules has prompted investigations into its potential role in modulating neurotransmitter systems. Such findings are crucial for understanding its mechanism of action and identifying potential therapeutic applications.

The integration of computational methods into drug discovery has accelerated the evaluation process for new compounds like< strong>4-(3-cyanopyridin-2-yloxy-N-propan - 2 - ylpiperidine - 1 - carboxamide. Molecular modeling techniques allow researchers to predict binding affinities and interactions with biological targets, providing valuable insights before experimental validation. These computational approaches complement traditional experimental methods, offering a more efficient pipeline from discovery to development.

The future prospects for< strong>4-(3-cyanopyridin - 2 - yl) oxy - N - propan - 2 - ylpiperidine - 1 - carboxamide are promising, with ongoing research aimed at optimizing its pharmacological properties. Derivatives of this compound may be explored to enhance potency, selectivity, and pharmacokinetic profiles. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into tangible therapeutic benefits.

The development of novel pharmaceuticals relies on a deep understanding of molecular structure-function relationships. The case of< strong>4-(3-cyanopyridin - 2 - yl) oxy - N - propan - 2 - ylpiperidine - 1 - carboxamide exemplifies how intricate organic chemistry can contribute to addressing unmet medical needs. As research continues to uncover new applications for this class of compounds, their potential as therapeutic agents remains an exciting area for innovation.